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Compound of Interest

Compound Name: Hsd17B13-IN-56

Cat. No.: B12362763 Get Quote

For researchers and drug development professionals, the proper handling and disposal of

novel chemical compounds are paramount to ensuring laboratory safety and environmental

protection. This guide provides essential, immediate safety and logistical information for the

proper disposal of Hsd17B13-IN-56, a potent inhibitor of the hydroxysteroid 17β-

dehydrogenase 13 enzyme. Adherence to these procedures is critical for minimizing risks and

maintaining a safe research environment.

Disclaimer: No specific Safety Data Sheet (SDS) for Hsd17B13-IN-56 is publicly available at

this time. Therefore, this compound must be treated as a potentially hazardous substance. The

following procedures are based on general best practices for the disposal of laboratory

research chemicals. It is imperative to obtain the official SDS from the supplier for detailed and

specific handling and disposal instructions.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure that appropriate Personal Protective

Equipment (PPE) is worn, including but not limited to:

Safety goggles

Chemical-resistant gloves (nitrile gloves are a common choice for research chemicals)

A lab coat
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All handling of Hsd17B13-IN-56, including preparation for disposal, should be conducted in a

well-ventilated area, preferably within a chemical fume hood to prevent inhalation of any dust or

aerosols.

Step-by-Step Disposal Protocol
The disposal of Hsd17B13-IN-56 should follow a carefully managed process to ensure the

safety of laboratory personnel and compliance with institutional and regulatory standards.

Segregation and Waste Classification:

Do not mix Hsd17B13-IN-56 waste with other chemical waste streams unless

compatibility has been confirmed.

Classify waste containing Hsd17B13-IN-56 as hazardous chemical waste.

Waste Collection and Containerization:

Solid Waste: Collect any solid Hsd17B13-IN-56, such as unused compound or

contaminated consumables (e.g., weighing paper, pipette tips), in a clearly labeled,

sealable, and chemically compatible container.

Liquid Waste: For solutions containing Hsd17B13-IN-56, use a designated, leak-proof,

and shatter-resistant waste container. Do not overfill the container; it is recommended to

leave at least 10% headspace to accommodate expansion.

Sharps Waste: Any chemically contaminated sharps, such as needles or broken glass,

must be disposed of in a designated, puncture-resistant sharps container that is clearly

labeled as containing chemical waste.[1]

Labeling:

All waste containers must be clearly and accurately labeled. The label should include:

The full chemical name: "Hsd17B13-IN-56"

The words "Hazardous Waste"
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The primary hazard(s) (e.g., "Toxic," "Irritant" - in the absence of an SDS, assume high

toxicity)

The date the waste was first added to the container

The name of the principal investigator or laboratory contact

Storage of Waste:

Store waste containers in a designated satellite accumulation area (SAA) within the

laboratory.[2]

Ensure the storage area is secure, away from general laboratory traffic, and provides

secondary containment to catch any potential leaks.[1]

Store incompatible waste types separately to prevent accidental mixing and dangerous

reactions.[2]

Arranging for Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to schedule

a pickup for the hazardous waste.

Do not attempt to dispose of Hsd17B13-IN-56 down the drain or in the regular trash.[3][4]

Chemical and Physical Properties
Due to the lack of a publicly available SDS, a comprehensive list of quantitative data for

Hsd17B13-IN-56 is limited. The following table summarizes the available information.

Researchers must consult the supplier-provided SDS for more detailed specifications.
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Property Value Source

Chemical Name Hsd17B13-IN-56 MedchemExpress

Synonyms Compound 89 MedchemExpress

CAS Number 2770246-82-5 MedchemExpress[5]

Molecular Formula C31H22Cl2F3N3O4 MedchemExpress[5]

Molecular Weight 638.43 g/mol MedchemExpress

Appearance Solid (assumed) General knowledge

Solubility Not specified -

Boiling Point Not specified -

Melting Point Not specified -

Flash Point Not specified -

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Hsd17B13-IN-56.
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Hsd17B13-IN-56 Disposal Workflow

Start: Hsd17B13-IN-56 Waste Generated

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Identify Waste Type

Solid Waste
(e.g., unused compound, contaminated consumables)

Solid

Liquid Waste
(e.g., solutions containing the compound)

Liquid

Contaminated Sharps
(e.g., needles, broken glass)

Sharps

Collect in Labeled, Sealable,
Chemically Compatible Container

Collect in Labeled, Leak-Proof,
Shatter-Resistant Container

Collect in Labeled,
Puncture-Resistant Sharps Container

Store in Designated Satellite
Accumulation Area (SAA)

with Secondary Containment

Contact Environmental Health & Safety (EHS)
for Waste Pickup

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for Hsd17B13-IN-56.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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